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Compound of Interest

Compound Name: A-908292

Cat. No.: B516640 Get Quote

These application notes provide detailed protocols for the preparation and in vivo

administration of A-908292, a potent and selective inhibitor of acetyl-CoA carboxylase 2

(ACC2). The following information is intended for researchers, scientists, and drug

development professionals working with this compound in animal models.

Introduction
A-908292 is a small molecule inhibitor of ACC2 with an IC50 of 23 nM for human ACC2.[1][2] It

is utilized in research related to fatty acid metabolism.[1][2] Due to its hydrophobic nature, A-
908292 requires a specific vehicle formulation for effective in vivo delivery. This document

outlines several recommended formulations and provides a detailed protocol for their

preparation and administration.

Chemical Properties
Property Value

Molecular Formula C18H20N2O4S

Molecular Weight 360.43 g/mol [1]

Appearance Solid powder[3]

Storage Store powder at -20°C for up to 3 years.[1]
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In Vivo Vehicle Formulations
A-908292 is poorly soluble in aqueous solutions and requires a vehicle for in vivo

administration. The choice of vehicle can depend on the desired route of administration, dosing

volume, and the animal model. Below are established formulations that achieve a clear solution

with a solubility of at least 1.25 mg/mL.[1][2]

Formulation
Component

Formulation 1 Formulation 2 Formulation 3

A-908292 ≥ 1.25 mg/mL ≥ 1.25 mg/mL ≥ 1.25 mg/mL

DMSO 10% 10% 10%

PEG300 40% - -

Tween-80 5% - -

Saline 45% - -

20% SBE-β-CD in

Saline
- 90% -

Corn Oil - - 90%

Experimental Protocols
Preparation of Vehicle Formulation 1 (DMSO, PEG300,
Tween-80, Saline)
This protocol describes the preparation of a 1 mL working solution of A-908292 at a

concentration of 1.25 mg/mL.[2]

Materials:

A-908292 powder

Dimethyl sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)
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Tween-80 (Polysorbate 80)

Sterile Saline (0.9% NaCl)

Sterile microcentrifuge tubes

Pipettes and sterile tips

Vortex mixer

(Optional) Sonicator or water bath

Procedure:

Prepare a stock solution of A-908292 in DMSO: Weigh the appropriate amount of A-908292
and dissolve it in DMSO to create a 12.5 mg/mL stock solution. Gentle warming to 60°C and

sonication can be used to aid dissolution.[1]

Initial Mixture: In a sterile microcentrifuge tube, add 100 µL of the 12.5 mg/mL A-908292
stock solution to 400 µL of PEG300.

Mix Thoroughly: Vortex the mixture until it is a homogeneous solution.

Add Surfactant: Add 50 µL of Tween-80 to the mixture.

Mix Again: Vortex the solution thoroughly to ensure the Tween-80 is evenly dispersed.

Final Dilution: Add 450 µL of sterile saline to bring the total volume to 1 mL.

Final Mixing: Vortex the final solution until it is clear and homogenous. If precipitation or

phase separation occurs, gentle heating and/or sonication can be used to aid dissolution.[2]

Administration: The formulation is now ready for oral administration (p.o.) to the animal

model.

In Vivo Administration
In vivo studies have successfully used A-908292 in mice and rats.[1][2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b516640?utm_src=pdf-body
https://www.benchchem.com/product/b516640?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-147004/A-908292-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b516640?utm_src=pdf-body
https://www.medchemexpress.com/a-908292.html
https://www.benchchem.com/product/b516640?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-147004/A-908292-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/a-908292.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b516640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Example Dosing Regimens:

ob/ob mice: 30 mg/kg, administered orally (p.o.) twice a day for 2 weeks, which was shown

to reduce serum glucose and triglyceride levels.[1][2]

ACC2 knockout mice: 15 mg/kg, administered orally (p.o.) twice a day for 4 days, which

markedly reduced plasma triglyceride levels.[1][2]

Rats: 30-100 mg/kg, administered orally (p.o.) twice a day for 3 days, which stimulated the

PPAR-α-dependent signaling pathway.[1][2]

Signaling Pathway and Experimental Workflow
A-908292 Signaling Pathway
A-908292 is a potent inhibitor of Acetyl-CoA Carboxylase 2 (ACC2), a key enzyme in the

regulation of fatty acid metabolism. By inhibiting ACC2, A-908292 reduces the conversion of

acetyl-CoA to malonyl-CoA. Lower levels of malonyl-CoA lead to the de-inhibition of carnitine

palmitoyltransferase 1 (CPT1), resulting in increased fatty acid oxidation in mitochondria.

Additionally, A-908292 has been shown to stimulate the PPAR-α-dependent signaling pathway.

[1][2]
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Formulation Preparation

In Vivo Administration

Data Collection & Analysis

1. Weigh A-908292
Powder

2. Prepare DMSO
Stock Solution

3. Mix Vehicle
Components

4. Dissolve A-908292
in Vehicle

5. Quality Control
(e.g., check for clarity)

6. Prepare Animal
(e.g., weigh for dosing)

7. Administer Formulation
(e.g., oral gavage)

8. Monitor Animal
(clinical signs)

9. Collect Samples
(e.g., blood, tissue)

10. Bioanalysis
(e.g., measure drug levels,

biomarkers)

11. Analyze Data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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